5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine;hydrochloride

• IUPAC Name: 5-(4-methylcyclohexyl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C10H16N2S.ClH/c1-7-2-4-8(5-3-7)9-6-12-10(11)13-9;/h6-8H,2-5H2,1H3,(H2,11,12);1H
• InChI Key: KRMNQSCNPLLVHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C2=CN=C(S2)N.Cl
• Molecular Formula: C10H17ClN2S
• Molecular Weight: 232.77 g/mol

Description

The compound “5-(4-Methylcyclohexyl)-1,3-thiazol-2-amine;hydrochloride” is a thiazole derivative. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. The 4-Methylcyclohexyl group is a cyclohexane ring with a methyl group at the 4th position.

Molecular Structure Analysis

The molecular structure of this compound would consist of a thiazole ring attached to a 4-Methylcyclohexyl group at the 5th position. The amine group would be attached at the 2nd position of the thiazole ring.

Chemical Reactions Analysis

Thiazoles are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, and reductions. The reactions of the 4-Methylcyclohexyl group would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazoles are generally stable and have aromatic character. The presence of the 4-Methylcyclohexyl group could potentially influence the compound’s solubility, boiling point, and other physical properties.

Scientific Research Applications

Antimicrobial Activity

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These applications highlight the versatility of thiazole derivatives, making them valuable targets for further research and development. . If you need further details or additional applications, feel free to ask! 😊

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, many biologically active molecules, such as certain antibiotics and anticancer drugs, contain thiazole rings and exert their effects through various mechanisms.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. Thiazole derivatives have been studied for their potential as antimicrobial, anticancer, and anti-inflammatory agents, among others.